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Compound of Interest

Compound Name: Desacetyl Diltiazem-d3

Cat. No.: B563394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides an overview of commercial suppliers for Desacetyl
Diltiazem-d3, a critical internal standard for pharmacokinetic and metabolic studies of

Diltiazem. This document compiles available technical data, outlines a representative

experimental protocol for its use, and visualizes key processes to support research and

development activities.

Introduction to Desacetyl Diltiazem-d3
Desacetyl Diltiazem-d3 is the deuterium-labeled form of Desacetyl Diltiazem, a major active

metabolite of Diltiazem. Diltiazem is a benzothiazepine calcium channel blocker widely used in

the management of hypertension, angina pectoris, and certain types of arrhythmia. The use of

a stable isotope-labeled internal standard like Desacetyl Diltiazem-d3 is essential for accurate

quantification of Diltiazem and its metabolites in biological matrices by mass spectrometry-

based methods, such as liquid chromatography-mass spectrometry (LC-MS). The deuterium

labeling provides a distinct mass-to-charge ratio (m/z) for the internal standard, allowing it to be

differentiated from the endogenous analyte while exhibiting similar chemical and physical

properties during sample preparation and analysis.

Commercial Suppliers and Product Specifications
Several commercial suppliers provide Desacetyl Diltiazem-d3 for research purposes. While

specific purity, available quantities, and pricing are often available upon direct inquiry, the
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following table summarizes publicly available information to aid in the selection of a suitable

supplier.

Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Isotopic
Purity

Notes

LGC

Standards

1246815-32-

6

C₂₀H₂₁D₃N₂O

₃S
375.5 Not specified

Offers a

range of pack

sizes.[1]

Smolecule
1246815-32-

6

C₂₀H₂₁D₃N₂O

₃S
375.50

d₀=0.00%,

d₁=0.00%,

d₂=0.68%,

d₃=99.32%[2]

Provides

detailed

isotopic purity

data.[2]

Pharmaffiliate

s

1246815-32-

6

C₂₀H₂₁D₃N₂O

₃S
375.5 Not specified

Inquire for

price and

availability.[3]

Clinivex
1246815-32-

6

C₂₀H₂₁D₃N₂O

₃S
375.5 Not specified

Intended for

laboratory

and research

use only.[4]

Simson

Pharma

1246815-32-

6

C₂₀H₂₁D₃N₂O

₃S
375.50 Not specified

Accompanied

by a

Certificate of

Analysis.[5]

[6]

SynZeal
1246815-32-

6

C₂₀H₂₁D₃N₂O

₃S
375.5 Not specified

Synthesis on

demand.[7]

Toronto

Research

Chemicals

(TRC)

1246815-32-

6

C₂₀H₂₁D₃N₂O

₃S
375.5 Not specified

A labelled

metabolite of

Diltiazem.
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Experimental Protocol: Quantification of Diltiazem
and Metabolites in Human Plasma using LC-MS/MS
This section outlines a representative experimental protocol for the simultaneous quantification

of diltiazem and its major metabolites, including desacetyl diltiazem, in human plasma using

Desacetyl Diltiazem-d3 as an internal standard. This protocol is a composite based on

established methodologies in the scientific literature.[8][9][10]

Materials and Reagents
Diltiazem Hydrochloride (Reference Standard)

Desacetyl Diltiazem (Reference Standard)

N-desmethyl Diltiazem (Reference Standard)

Desacetyl Diltiazem-d3 (Internal Standard)

Human Plasma (with anticoagulant, e.g., K₂EDTA)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ammonium acetate (LC-MS grade)

Water (deionized, 18 MΩ·cm)

Solid Phase Extraction (SPE) cartridges or protein precipitation reagents.

Preparation of Standard and Quality Control (QC)
Samples

Stock Solutions (1 mg/mL): Prepare individual stock solutions of diltiazem, desacetyl

diltiazem, N-desmethyl diltiazem, and Desacetyl Diltiazem-d3 in methanol.
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Working Standard Solutions: Prepare serial dilutions of the analyte stock solutions in 50:50

(v/v) methanol:water to create calibration curve standards.

Internal Standard Working Solution: Prepare a working solution of Desacetyl Diltiazem-d3
at an appropriate concentration (e.g., 100 ng/mL) in 50:50 (v/v) methanol:water.

Calibration Curve (CC) and Quality Control (QC) Samples: Spike blank human plasma with

the appropriate working standard solutions to create a series of calibration standards (e.g.,

1-1000 ng/mL) and at least three levels of QC samples (low, medium, and high).

Sample Preparation
Protein Precipitation (PPT):

To 100 µL of plasma sample (blank, CC, QC, or unknown), add 20 µL of the internal

standard working solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Solid Phase Extraction (SPE): (Alternative to PPT for cleaner samples)

Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by water.

Load the plasma sample (pre-treated with internal standard).

Wash the cartridge to remove interferences.

Elute the analytes with an appropriate solvent (e.g., methanol).

Evaporate the eluate and reconstitute as in the PPT method.
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LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to separate the analytes (e.g., start with 95% A, ramp to 5%

A).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions (example m/z):

Diltiazem: Q1 -> Q3

Desacetyl Diltiazem: Q1 -> Q3

N-desmethyl Diltiazem: Q1 -> Q3

Desacetyl Diltiazem-d3: Q1 -> Q3 (specific transition for the deuterated standard)

Optimize MS parameters (e.g., collision energy, declustering potential) for each analyte

and the internal standard.

Data Analysis
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Integrate the peak areas for each analyte and the internal standard.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the analyte concentration

for the calibration standards using a weighted linear regression.

Determine the concentration of the analytes in the QC and unknown samples from the

calibration curve.
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Caption: Metabolic pathway of Diltiazem to its major metabolites.

Experimental Workflow for Bioanalysis
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Caption: General workflow for the bioanalysis of Diltiazem and its metabolites.
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Conclusion
Desacetyl Diltiazem-d3 is an indispensable tool for researchers in drug metabolism and

pharmacokinetics. The commercial availability of this stable isotope-labeled standard from

multiple suppliers facilitates its integration into bioanalytical workflows. The provided

experimental protocol and visualizations serve as a foundational guide for developing and

implementing robust analytical methods for the quantification of Diltiazem and its metabolites,

ultimately contributing to a deeper understanding of its pharmacological profile. Researchers

are encouraged to contact suppliers directly for the most up-to-date product specifications and

to validate all analytical methods according to regulatory guidelines.[11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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